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Compound of Interest

Compound Name:
Ethyl 4,4-

difluorocyclohexanecarboxylate

Cat. No.: B063153 Get Quote

An In-depth Technical Guide to Ethyl 4,4-
difluorocyclohexanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 4,4-difluorocyclohexanecarboxylate, a key intermediate in modern

pharmaceutical synthesis. The document details its chemical characteristics, experimental

protocols for its synthesis and subsequent reactions, and its significant role in drug

development.

Core Chemical and Physical Properties
Ethyl 4,4-difluorocyclohexanecarboxylate is a fluorinated organic compound recognized for

its utility as a versatile building block in complex organic synthesis, particularly within the

pharmaceutical industry.[1] Its unique difluoro-substituted cyclohexanecarboxylate structure

makes it a valuable precursor for creating novel therapeutic agents.[1]

Table 1: Physical and Chemical Properties of Ethyl 4,4-difluorocyclohexanecarboxylate
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Property Value Source

CAS Number 178312-47-5 [1][2]

Molecular Formula C₉H₁₄F₂O₂ [2][3][4]

Molecular Weight 192.203 g/mol [2][4]

Appearance
Clear colorless to yellow

liquid/oil
[3][5][6]

Density 1.1 ± 0.1 g/cm³ [2][3]

Boiling Point
203.3 ± 40.0 °C at 760 mmHg;

84-86 °C at 8 mmHg
[2][3][7]

Flash Point 74.9 ± 22.2 °C [2]

Refractive Index 1.417; 1.4160-1.4210 @ 20°C [3][6]

Solubility

Insoluble in water; Soluble in

organic solvents like alcohols

and esters.[3]

Storage Conditions 2-8°C [3]

Table 2: Chemical Identifiers
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Identifier Type Identifier Source

IUPAC Name
ethyl 4,4-difluorocyclohexane-

1-carboxylate
[6]

Synonyms

ETHYL 4,4-

DIFLUOROCYCLOHEXANEC

ARBOXYLATE, Ethyl 4,4-

dilfuorocyclohexanecarboxylat

e, Ethyl-4,4-

difluorocyclohexane

carboxylate, 4,4-Difluoro-1-

(ethoxycarbonyl)cyclohexane,

Ethyl 4,4-

difluorocyclohexanedicarboxyl

ate, Ethyl 4,4-

difluorocyclohexane-1-

carboxylate, 4,4-Difluoro-

cyclohexanecarboxylic acid

ethyl ester

[3]

InChI

InChI=1S/C9H14F2O2/c1-2-

13-8(12)7-3-5-9(10,11)6-4-

7/h7H,2-6H2,1H3

[4]

InChI Key
HZZDWLBBNSDYQM-

UHFFFAOYSA-N
[4]

SMILES CCOC(=O)C1CCC(CC1)(F)F [4]

Role in Drug Development
The primary application of Ethyl 4,4-difluorocyclohexanecarboxylate in the pharmaceutical

sector is as a crucial intermediate in the synthesis of active pharmaceutical ingredients (APIs).

[1] The presence of the gem-difluoro group is of particular interest as it can serve as a

bioisosteric replacement for a carbonyl group, a common strategy in drug design to improve

pharmacokinetic or pharmacodynamic properties.[8] This modification can enhance metabolic

stability and alter electronic properties without drastically changing the molecule's geometry.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.thermofisher.com/order/catalog/product/H25754.06
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://www.benchchem.com/product/b063153?utm_src=pdf-body
https://www.nbinno.com/pharmaceutical-intermediates/ethyl-4-4-difluorocyclohexanecarboxylate-properties-synthesis-applications-ab
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Ethyl_4_4_dichlorocyclohexanecarboxylate_in_Medicinal_Chemistry.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Ethyl_4_4_dichlorocyclohexanecarboxylate_in_Medicinal_Chemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A notable example of its application is in the preparation of the antiretroviral drug Maraviroc.[1]

[5] Maraviroc is a CCR5 receptor antagonist used in the treatment of HIV.[5][9] The synthesis of

Maraviroc utilizes 4,4-difluorocyclohexanecarboxylic acid, which is directly synthesized from

Ethyl 4,4-difluorocyclohexanecarboxylate via hydrolysis.[9][10]

Logical Relationship in Drug Synthesis

Ethyl 4,4-difluorocyclohexanecarboxylate HydrolysisReactant 4,4-Difluorocyclohexanecarboxylic AcidProduct Further Synthetic StepsIntermediate Maraviroc (Antiretroviral Drug)Final Product

Click to download full resolution via product page

Caption: Role of Ethyl 4,4-difluorocyclohexanecarboxylate in Maraviroc Synthesis.

Experimental Protocols
Detailed methodologies for the synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate and

its subsequent hydrolysis are outlined below.

3.1. Synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate

This procedure details the synthesis from Ethyl 4-oxocyclohexanecarboxylate using

diethylaminosulfur trifluoride (DAST) as a fluorinating agent.[5][11]

Experimental Workflow:
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Synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate

Preparation

Reaction

Workup & Purification

Prepare DAST solution in CCl₄
and cool to 0°C

Slowly add Ethyl
4-oxocyclohexanecarboxylate

Stir at room temperature
for 16 hours

Quench reaction with water

Separate organic phase,
wash, and dry

Purify by distillation

Obtain Ethyl 4,4-difluorocyclohexanecarboxylate
(colorless oil)
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Caption: Experimental workflow for the synthesis of Ethyl 4,4-
difluorocyclohexanecarboxylate.

Methodology:

Preparation: A solution of diethylaminosulfur trifluoride (DAST) (7.7 mL) in 75 mL of carbon

tetrachloride (CCl₄) is prepared in a reaction vessel and cooled to 0°C.[11]

Addition of Precursor: Ethyl 4-oxocyclohexanecarboxylate (5 g, 29 mmol) is slowly added

dropwise to the cooled DAST solution.[5][11]

Reaction: After the addition is complete, the reaction mixture is stirred at room temperature

for 16 hours.[5][11]

Quenching: The reaction is carefully quenched by the slow addition of water.[5][11]

Workup: The organic phase is separated, washed with water, and dried over anhydrous

sodium sulfate (Na₂SO₄).[11]

Purification: The crude product is purified by distillation to yield Ethyl 4,4-
difluorocyclohexanecarboxylate as a colorless oil (4.2 g, 71% yield).[5][11]

3.2. Hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid

This protocol describes the conversion of the ethyl ester to the corresponding carboxylic acid, a

key step for further derivatization.[10][11]
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Hydrolysis of Ethyl 4,4-difluorocyclohexanecarboxylate
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Caption: Experimental workflow for the hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid.
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Methodology:

Dissolution: Ethyl 4,4-difluorocyclohexanecarboxylate (0.385 g, 2.003 mmol) is dissolved

in tetrahydrofuran (THF) (12 mL).[10][11]

Addition of Reagents: Water (6 mL) is added, followed by lithium hydroxide monohydrate

(0.420 g, 10.02 mmol).[10][11]

Reaction: The mixture is stirred vigorously at room temperature overnight.[10][11]

Workup: The reaction mixture is diluted with ethyl acetate (EtOAc) and the pH is adjusted to

4 with 1 M HCl. The organic and aqueous layers are separated.[10][11]

Extraction: The aqueous layer is extracted one more time with EtOAc.[10][11]

Purification: The combined organic phases are washed with brine, dried over magnesium

sulfate (MgSO₄), and concentrated to dryness to give 4,4-difluorocyclohexanecarboxylic acid

(318 mg, 97% yield) as a white solid.[10][11]

Safety and Handling
Ethyl 4,4-difluorocyclohexanecarboxylate is classified as an irritant.[3] Standard laboratory

safety precautions should be observed.

Hazard Symbols: Xi - Irritant.[3]

Safety Description: Avoid contact with skin and eyes.[3]

Personal Protective Equipment: Wear appropriate protective gloves, safety glasses, and lab

coat.[3]

Handling: Keep away from open flames and high temperatures as the substance is

flammable.[3] Store in a sealed container in a cool, well-ventilated area.[12]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[3] If

inhaled, move to fresh air.[12][13] Seek medical attention if irritation persists.[3]
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This guide is intended for use by qualified professionals and should be supplemented with a full

Safety Data Sheet (SDS) before handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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